Cas no 2229253-46-5 (1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229253-46-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6448669
• PubChem ID: 165652103
• Update Time: 2025-05-22

1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene
• EN300-1812973
• 2229253-46-5

• Inchi： 1S/C14H18O3/c1-7-14(2,3)10-8-12(16-5)13(17-6)9-11(10)15-4/h1,8-9H,2-6H3
• InChI Key： DDZPCLWPQVXYIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(C#C)(C)C)OC)OC

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene

1,2,4-Trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene: A Comprehensive Overview

The compound 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene, identified by the CAS number 2229253-46-5, is a complex aromatic structure with significant potential in various chemical applications. This compound is characterized by its unique substitution pattern on the benzene ring, featuring three methoxy groups at positions 1, 2, and 4, and a substituted alkyne group at position 5. The presence of these functional groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the field of organic synthesis. The methoxy groups on the benzene ring are known to activate the ring towards electrophilic substitution reactions, while the alkyne group introduces additional reactivity. This combination makes 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene a versatile building block for constructing more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including potential drug candidates with anti-inflammatory and anticancer properties.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of a suitably substituted benzene derivative with an alkyne-containing reagent. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, particularly in forming the carbon-carbon bonds necessary for constructing the alkyne moiety. Recent advancements in catalytic methods have further improved the yield and purity of this compound.

In terms of applications, 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene has found utility in materials science as well. Its rigid aromatic structure and functional groups make it a candidate for designing advanced materials such as high-performance polymers or liquid crystal displays. Additionally, its electronic properties have been studied for potential applications in organic electronics.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that its stability under various conditions can influence its persistence in the environment. Researchers are actively investigating methods to mitigate any potential environmental impacts through sustainable synthesis routes and recycling strategies.

In conclusion, 1,2,4-trimethoxy-5-(2-methylbut-3-yn-2-yl)benzene represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. With ongoing research into its properties and uses, this compound continues to be a focal point in modern chemical science.